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Compound of Interest

Compound Name:
(5-(4-Chlorophenyl)isoxazol-3-

YL)methanol

Cat. No.: B1351874 Get Quote

Technical Guide: (5-(4-Chlorophenyl)isoxazol-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound (5-(4-
Chlorophenyl)isoxazol-3-yl)methanol, including its identifiers, physicochemical properties,

and potential therapeutic applications. The information is curated for professionals in the fields

of chemical research and drug development.

Core Compound Identifiers and Properties
(5-(4-Chlorophenyl)isoxazol-3-yl)methanol is a heterocyclic compound featuring an

isoxazole ring substituted with a 4-chlorophenyl group at the 5-position and a hydroxymethyl

group at the 3-position. This specific isomeric arrangement is crucial for its chemical reactivity

and biological activity.
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Identifier Value

CAS Number 81282-13-5

Molecular Formula C₁₀H₈ClNO₂

Molecular Weight 209.63 g/mol

MDL Number MFCD01444076

PubChem CID 3613526

Appearance White crystals

Melting Point 95-102 °C

Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of (5-(4-
Chlorophenyl)isoxazol-3-yl)methanol is not readily available in the public domain, the

general and most common method for synthesizing 3,5-disubstituted isoxazoles is through a

[3+2] cycloaddition reaction. This reaction involves the in-situ generation of a nitrile oxide from

an aldoxime, which then reacts with an alkyne.

General Synthetic Approach:

A plausible synthetic route for (5-(4-Chlorophenyl)isoxazol-3-yl)methanol involves the

following key steps:

Oxime Formation: Reaction of 4-chlorobenzaldehyde with hydroxylamine to form 4-

chlorobenzaldehyde oxime.

Nitrile Oxide Formation: In-situ generation of 4-chlorophenylnitrile oxide from the

corresponding oxime using an oxidizing agent such as sodium hypochlorite or N-

chlorosuccinimide.

[3+2] Cycloaddition: Reaction of the generated nitrile oxide with propargyl alcohol (prop-2-yn-

1-ol). This cycloaddition is expected to be regioselective, yielding the desired 5-(4-

chlorophenyl)-3-(hydroxymethyl)isoxazole.
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Purification: The final product would be purified using standard techniques such as column

chromatography and recrystallization.

Illustrative Reaction Scheme:

Step 1: Oxime Formation

Step 2: Nitrile Oxide Formation Step 3: [3+2] Cycloaddition

4-Chlorobenzaldehyde
4-Chlorobenzaldehyde Oxime+ NH₂OH

Hydroxylamine

4-Chlorophenyl-
nitrile Oxide

[Oxidation] (5-(4-Chlorophenyl)isoxazol-
3-yl)methanol

+ Propargyl Alcohol

Click to download full resolution via product page

Caption: General synthetic workflow for (5-(4-Chlorophenyl)isoxazol-3-yl)methanol.

Potential Biological Activity and Signaling Pathways
Isoxazole derivatives are a well-established class of compounds with a broad range of

biological activities.[1] For (5-(4-Chlorophenyl)isoxazol-3-yl)methanol, its primary therapeutic

potential lies in its anti-inflammatory and analgesic properties.[2]

Mechanism of Action:

The anti-inflammatory effects of many non-steroidal anti-inflammatory drugs (NSAIDs) are

mediated through the inhibition of cyclooxygenase (COX) enzymes, which are key in the

biosynthesis of prostaglandins. Prostaglandins are lipid compounds that are involved in the

inflammatory response, causing pain, fever, and swelling.

It is hypothesized that (5-(4-Chlorophenyl)isoxazol-3-yl)methanol may exert its anti-

inflammatory and analgesic effects by inhibiting the activity of COX enzymes (COX-1 and/or

COX-2). By blocking the COX pathway, the production of prostaglandins from arachidonic acid

is reduced, thereby mitigating the inflammatory cascade.
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Proposed Signaling Pathway:
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Caption: Proposed mechanism of action via inhibition of the cyclooxygenase pathway.

Applications in Research and Development
(5-(4-Chlorophenyl)isoxazol-3-yl)methanol serves as a valuable intermediate in the

synthesis of more complex pharmaceutical agents. Its potential applications extend to:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1351874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1351874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Development: As a scaffold for the design and synthesis of novel anti-

inflammatory and analgesic drugs with potentially improved efficacy and safety profiles.[2]

Agrochemical Chemistry: The isoxazole core is also present in some agrochemicals,

suggesting potential applications in the development of new pesticides or herbicides.[2]

Conclusion
(5-(4-Chlorophenyl)isoxazol-3-yl)methanol is a chemical compound with significant potential

in the fields of medicinal chemistry and drug discovery. Its core isoxazole structure, combined

with the specific substitution pattern, makes it a promising candidate for the development of

new anti-inflammatory and analgesic therapies. Further research is warranted to fully elucidate

its synthetic pathways, biological mechanisms, and therapeutic efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1222047/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1222047/full
https://www.benchchem.com/product/b1351874?utm_src=pdf-body
https://www.benchchem.com/product/b1351874?utm_src=pdf-custom-synthesis
https://www.biolmolchem.com/article_189559_68fb153a14da147e29e40d9b383133c7.pdf
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1222047/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1222047/full
https://www.benchchem.com/product/b1351874#5-4-chlorophenyl-isoxazol-3-yl-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b1351874#5-4-chlorophenyl-isoxazol-3-yl-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b1351874#5-4-chlorophenyl-isoxazol-3-yl-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b1351874#5-4-chlorophenyl-isoxazol-3-yl-methanol-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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